
trilinolein stock solution preparation stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Trilinolein
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Get Quote

Trilinolein Properties and Storage Guidelines

The table below summarizes key physicochemical properties and recommended storage conditions for

trilinolein from supplier data.

Property Detail

CAS Number 537-40-6 [1] [2] [3]

Molecular Formula C57H98O6 [1] [2] [3]

Molecular Weight 879.38 g/mol [1] [2] [3]

Form Colorless to pale yellow liquid [2] [3]

Recommended
Storage

Powder/Liquid: -20°C; Solution in DMSO: -80°C (6 months) / -20°C (1

month) [1]

Handling Note Store in a sealed, protected environment (e.g., under nitrogen); avoid

exposure to moisture and light [1]
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Here are standard methodologies for preparing trilinolein stock solutions based on supplier protocols.

Solubility and Concentration: Trilinolein is readily soluble in DMSO. A typical stock concentration
is 100 mg/mL, which is equivalent to approximately 113.72 mM [1].

Preparation Workflow:
Weigh the required amount of trilinolein.

Add solvent (e.g., DMSO) to the vial.
Warm the tube at 37°C and shake it in an ultrasonic bath to achieve complete dissolution [4].

Aliquot the solution into single-use vials to minimize freeze-thaw cycles.
Store the aliquots under the recommended conditions (e.g., -80°C) [1].

The process for preparing a working solution from a DMSO stock for in vivo studies is visualized below.
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DMSO Stock Solution
(25 mg/mL)

Add 100 µL stock to
400 µL PEG300

Mix evenly

Add 50 µL Tween-80

Mix evenly

Add 450 µL Saline

Final Working Solution
(2.5 mg/mL, 2.84 mM)

Click to download full resolution via product page

Based on a protocol from InvivoChem [1].

Determining Solution Stability

Since specific stability data for trilinolein is not publicly available, you should establish it experimentally.

The general workflow involves comparing freshly prepared solutions to stored ones [5].
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Prepare stock solution
from reference material

Prepare and store aliquots
under test conditions
(e.g., RT, 4°C, -20°C)

At each test interval
(e.g., 24h, 1 week, 1 month)

Prepare a fresh stock solution
from the SAME reference material

Analyze both solutions
(stored vs. fresh) in a single LC-MS run

Compare absolute
peak areas

Degradation < 2%?
(Establish expiration date)

Click to download full resolution via product page

Based on a general methodology described in a chromatography forum [5].

Frequently Asked Questions

Q: How do I determine the expiration date for my stock solution during stability testing? A: Test at

multiple time intervals. The expiration date is the last time point before a significant change (e.g., >2%
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difference in peak area compared to a fresh solution) is observed [5].

Q: Why compare peak areas instead of using a calibration curve for stock solution stability? A:

Stability testing for stock solutions aims to detect decomposition of the pure analyte before it is introduced

into a complex biological matrix. Comparing the absolute response (peak area) of a stored solution directly

against a fresh one is a straightforward and effective measure for this purpose [5].

Q: My trilinolein solution appears frozen at -20°C. How can I use it? A: If the solution is stored in

DMSO, thaw it by leaving the vial at room temperature for at least an hour before opening. Gently shake

or centrifuge the vial to ensure all contents are at the bottom before use [4].

Troubleshooting Guide

Problem Possible Cause Solution

Low analytical
signal

Solution
degradation

Prepare a fresh stock solution and check stability under
your storage conditions [5].

Precipitation upon
dilution

Solvent
incompatibility

Ensure co-solvents are added in the correct sequence
(e.g., DMSO → PEG300 → Tween-80 → Saline) [1].

Inconsistent
results

Adsorption to
vials

Use silanized vials or ensure the stock solution is
sufficiently concentrated.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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